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Compound of Interest

Compound Name: 1-Methylindan-2-one

Cat. No.: B2783655

An In-Depth Technical Guide to 1-Methylindan-2-
one

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methylindan-2-one is a bicyclic ketone with a chemical structure featuring a fused benzene
and cyclopentanone ring system. The presence of a methyl group at the 1-position introduces a
chiral center, rendering the molecule capable of existing as two distinct enantiomers.[1] This
structural feature, along with the reactivity of the indanone core, makes 1-Methylindan-2-one a
molecule of interest in synthetic organic chemistry and drug discovery. Indanone derivatives
have garnered significant attention for their broad spectrum of biological activities, including
potential as antiviral, anti-inflammatory, analgesic, and anticancer agents.[1] This guide
provides a comprehensive overview of the physical, chemical, and biological properties of 1-
Methylindan-2-one, along with detailed experimental protocols and data interpretation.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1-Methylindan-2-one is presented
below. It is important to note that while some experimental data for related isomers is available,
specific experimental values for 1-Methylindan-2-one are not widely reported. Therefore,
computed properties from reliable databases are included.
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Property Value Source
Molecular Formula C10H100 PubChem
Molecular Weight 146.19 g/mol PubChem
CAS Number 35587-60-1 BenchChem[1]
Not explicitly reported; likely a
Appearance o ) ]
liquid or low-melting solid
Melting Point Not experimentally determined
Boiling Point Not experimentally determined
Density Not experimentally determined
. Expected to be soluble in ] o
Solubility ] General chemical principles
organic solvents
XVFIKYPFHFHIOV-
InChl Key BenchChem([1]
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Synthesis of 1-Methylindan-2-one

The synthesis of 1-Methylindan-2-one can be approached through several strategic routes,
primarily involving the formation of the indanone skeleton and the introduction of the methyl
group at the a-position to the carbonyl.

Experimental Protocol: Alkylation of Indan-2-one

A common and effective method for the synthesis of 1-Methylindan-2-one is the a-alkylation of
the parent ketone, indan-2-one. This method involves the formation of an enolate from indan-2-
one, followed by its reaction with a methylating agent.

Materials:
e |ndan-2-one

e Sodium hydride (NaH) or other suitable base (e.g., Lithium diisopropylamide - LDA)
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e Anhydrous tetrahydrofuran (THF) or other suitable aprotic solvent

o Methyl iodide (CHsl)

o Saturated aqueous ammonium chloride (NH4Cl) solution

o Diethyl ether or other suitable extraction solvent

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)
« Silica gel for column chromatography

o Hexane and Ethyl acetate for chromatography elution

Procedure:

 In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, add a suspension of sodium hydride (1.1 equivalents)
in anhydrous THF.

e Cool the suspension to 0 °C in an ice bath.

 Dissolve indan-2-one (1 equivalent) in anhydrous THF and add it dropwise to the sodium
hydride suspension via the dropping funnel over a period of 30 minutes.

 After the addition is complete, allow the reaction mixture to stir at O °C for an additional 30
minutes, and then warm to room temperature and stir for 1 hour to ensure complete enolate
formation.

e Cool the reaction mixture back to 0 °C and add methyl iodide (1.2 equivalents) dropwise.
» Allow the reaction to stir at room temperature overnight.

¢ Quench the reaction by the slow addition of a saturated aqueous solution of ammonium
chloride.

o Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).
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o Combine the organic layers and wash with brine (2 x 30 mL).

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

o Purify the crude product by flash column chromatography on silica gel, using a hexane/ethyl
acetate gradient, to afford pure 1-Methylindan-2-one.

Spectroscopic Data

The structural characterization of 1-Methylindan-2-one is accomplished through a combination
of spectroscopic techniques. Below are the expected spectral features based on its chemical
structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons, the methine proton at the chiral center, the methylene protons of the
cyclopentanone ring, and the methyl group. The aromatic protons will likely appear as a
multiplet in the range of d 7.2-7.8 ppm. The methine proton at C1 would be a quartet coupled
to the methyl protons and the adjacent methylene protons. The methyl group at C1 is
expected to be a doublet.[1]

e 13C NMR: The carbon NMR spectrum will show characteristic peaks for the carbonyl carbon
(typically & > 200 ppm), the aromatic carbons, and the aliphatic carbons of the
cyclopentanone ring and the methyl group.[1]

Infrared (IR) Spectroscopy

The IR spectrum of 1-Methylindan-2-one will be dominated by a strong absorption band
corresponding to the C=0 stretching vibration of the ketone, typically appearing in the region of
1715-1740 cm™1. Other significant peaks will include those for aromatic C-H stretching (above
3000 cm~1) and aliphatic C-H stretching (below 3000 cm~1).

Mass Spectrometry (MS)

In an electron ionization mass spectrum, 1-Methylindan-2-one is expected to show a
molecular ion peak (M*) at m/z = 146. Common fragmentation patterns for cyclic ketones
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include a-cleavage, leading to the loss of CO or the methyl group.

Biological Activity and Signaling Pathways

While specific biological data for 1-Methylindan-2-one is not extensively documented, the
broader class of indanone derivatives has shown significant promise in cancer research.
Several indanone compounds have been reported to exhibit cytotoxic effects against various
cancer cell lines.[1] A common mechanism of action for many anti-cancer agents is the
induction of apoptosis through the modulation of key signaling pathways.

Due to the lack of specific data for 1-Methylindan-2-one, the following diagram illustrates a
representative signaling pathway often targeted by anti-cancer compounds, which could be a
plausible area of investigation for this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-Methylindan-2-one | 35587-60-1 | Benchchem [benchchem.com]

 To cite this document: BenchChem. [Physical and chemical properties of 1-Methylindan-2-
one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2783655#physical-and-chemical-properties-of-1-
methylindan-2-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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